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Compound Name: Pkl-IN-1

Cat. No.: B12385411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pkl-IN-1 is a potent and specific inhibitor of the liver isoform of pyruvate kinase (PKL). Pyruvate

kinase is a key enzyme in the glycolytic pathway, catalyzing the final, rate-limiting step of

converting phosphoenolpyruvate (PEP) to pyruvate, which is coupled with the production of

ATP. In liver cells, PKL plays a crucial role in regulating glucose and lipid metabolism.

Dysregulation of PKL activity has been implicated in various metabolic diseases, including non-

alcoholic fatty liver disease (NAFLD) and hepatocellular carcinoma (HCC).[1][2] Pkl-IN-1
provides a valuable tool for studying the physiological and pathological roles of PKL in cultured

liver cells.

These application notes provide detailed protocols for the use of Pkl-IN-1 in common liver cell

culture models, including the HepG2 cell line and primary human hepatocytes.
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Property Value Reference

Target
Pyruvate Kinase Liver Isoform

(PKL)
[3]

IC50 0.07 µM [3]

Inhibition at 10 µM 96.6% inhibition of PKL activity [3]

Solubility Soluble in DMSO [4]

Signaling Pathways
PKL in Hepatic Glucose and Lipid Metabolism
The following diagram illustrates the central role of Pyruvate Kinase L-isoform (PKL) in hepatic

glucose metabolism and its link to lipid metabolism. PKL is a key regulatory point in glycolysis.
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Glycolysis
TCA Cycle De Novo Lipogenesis
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Downstream Assays

Seed Liver Cells
(HepG2 or Primary Hepatocytes)
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(and vehicle control)

Incubate for a
Defined Period

Perform Downstream Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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